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Compound of Interest

Compound Name: Pyramat

Cat. No.: B1618082 Get Quote

Initial research indicates that the subject "Pyramat" has been misidentified as a chemical

substance. All available data sources identify Pyramat as a brand name for a high-

performance turf reinforcement mat (HPTRM), a geosynthetic product used for erosion control.

It is a three-dimensional, woven polypropylene geotextile, not a pesticide, drug, or other

chemical compound for which a traditional environmental fate and transport analysis would be

conducted.[1][2][3][4][5][6][7][8]

Therefore, a technical guide on the "environmental fate and transport" in the context of

chemical degradation, hydrolysis, photolysis, and bioconcentration is not applicable. This

document will instead provide a technical overview of Pyramat as a geosynthetic product,

focusing on its environmental applications, material properties, and long-term stability in the

environment, adhering to the structural and data presentation requirements of the original

request where feasible.

Technical Guide to Pyramat® High-Performance Turf
Reinforcement Mat (HPTRM)
Audience: Environmental engineers, geosynthetic specialists, and professionals in erosion and

sediment control.

Introduction to Pyramat®
Pyramat® is a three-dimensional, woven polypropylene geotextile engineered for robust

erosion control in demanding environments such as steep slopes, high-flow channels, and
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shorelines.[2][3][4][5] Its patented pyramid-like structure is designed to lock soil in place,

reinforce vegetation root systems, and provide long-term stability.[1][4] Manufactured by

Solmax (formerly Propex), Pyramat® is recognized by the Environmental Protection Agency

(EPA) and the Federal Highway Administration (FHWA) as a Best Management Practice (BMP)

for improving water quality.[6][9]

Environmental Persistence and Material Properties
The environmental fate of Pyramat® is defined by its material durability and resistance to

degradation rather than chemical transformation. The core component of Pyramat® is

polypropylene, a polymer known for its chemical inertness and resistance to environmental

stressors.

2.1 Resistance to Environmental Degradation:

Hydrolysis: Pyramat® is composed of polypropylene, a polyolefin that absorbs negligible

amounts of water. This inherent hydrophobicity means it is not subject to hydrolytic

degradation, maintaining its tensile strength even in saturated conditions, including salt

water.[1]

Chemical Degradation: The polypropylene yarns are unaffected by chemicals typically found

in soils, ensuring long-term performance in various soil conditions.[1]

Biodegradation: As a synthetic polymer, Pyramat® is resistant to biodegradation.[1]

UV Resistance: Pyramat® is manufactured with ultraviolet (UV) stabilizers to withstand

prolonged sun exposure. This is critical in applications where vegetation establishment may

be slow.[1] It retains a high percentage of its strength even after thousands of hours of UV

exposure.[3][4]

2.2 Physical and Mechanical Properties:

Quantitative data on the physical and mechanical properties of Pyramat® 75, a specific

product in the Pyramat® line, are summarized in the table below. These properties are key

indicators of its performance and longevity in environmental applications.
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Property Test Method Unit Value

Mass/Unit Area ASTM D 6566 g/m² (oz/sy) 475 (14.0)

Thickness ASTM D 6526 mm (in) 10.2 (0.40)

Tensile Strength (MD

x TD)
ASTM D 6818 kN/m (lbs/ft)

58.4 x 43.8 (4000 x

3000)

UV Resistance (%

Retained @ 10,000

hrs)

ASTM D 4355 % 85

Vegetated Velocity

Tolerance
Large Scale m/sec (ft/sec) 7.6 (25)

Vegetated Shear

Stress Tolerance
Large Scale Pa (lbs/ft²) 575 (12)

Data sourced from product specifications for Pyramat® 75.

Experimental Protocols
The data presented above are derived from standardized testing methods developed by ASTM

International and other relevant bodies. These protocols ensure the quality and comparability of

geosynthetic material properties.

ASTM D 6566 - Standard Test Method for Measuring Mass per Unit Area of Turf

Reinforcement Mats: This protocol involves weighing a known area of the TRM to determine

its mass per unit area, a key indicator of its robustness.

ASTM D 6526 - Standard Test Method for Measuring the Thickness of Turf Reinforcement

Mats: This method specifies the procedure for measuring the thickness of the TRM under a

specified pressure.

ASTM D 6818 - Standard Test Method for Ultimate Tensile Properties of Turf Reinforcement

Mats: This protocol details the procedure for determining the maximum tensile strength and

elongation of the TRM, which are critical for its reinforcement capabilities.
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ASTM D 4355 - Standard Test Method for Deterioration of Geotextiles by Exposure to Light,

Moisture and Heat in a Xenon Arc Type Apparatus: This method is used to assess the long-

term UV stability of the geosynthetic by exposing it to accelerated weathering conditions.

Large-Scale Channel Testing: Performance metrics such as velocity and shear stress

tolerance are determined through large-scale flume tests that simulate real-world hydraulic

conditions on vegetated channels stabilized with the TRM.

Environmental Function and Transport Interactions
Instead of chemical transport, the key interactions of Pyramat® with the environment are

physical, relating to soil, water, and vegetation.

4.1 Soil Stabilization and Sediment Control: The three-dimensional structure of Pyramat®
effectively traps soil particles, preventing them from being dislodged by rainfall or water flow.

This action significantly reduces sediment transport and improves water quality downstream.[3]

4.2 Reinforcement of Vegetation: Pyramat® acts as a "rebar for root systems," creating a

stable matrix that protects seeds and seedlings, promoting faster and denser vegetation

establishment.[1] The intertwined root and mat system creates a composite with significantly

higher erosion resistance than vegetation alone.

4.3 Hydrological Interactions: Pyramat® is designed to slow water velocity at the soil surface,

which reduces the erosive force of runoff and enhances water infiltration into the soil profile.

Visualizations
5.1 Logical Relationship of Pyramat® in an Erosion Control System:
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Caption: Functional relationship of Pyramat® with environmental factors and outcomes.

5.2 Experimental Workflow for Tensile Strength Testing:
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Caption: Workflow for determining the tensile strength of Pyramat®.

Conclusion
Pyramat® is a highly durable and long-lasting geosynthetic product designed for permanent

erosion control. Its environmental fate is characterized by exceptional resistance to chemical,

biological, and UV degradation. The key environmental interactions of Pyramat® are physical,

involving the stabilization of soil, reinforcement of vegetation, and mitigation of erosive forces
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from water. This technical guide provides an overview of its material properties and function,

clarifying its role as an engineered environmental solution rather than a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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